Cas no 1040641-76-6 (N-{[5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl}-2-(methylsulfanyl)benzamide)

• Product Name: N-{[5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl}-2-(methylsulfanyl)benzamide
• CAS No: 1040641-76-6
• MF: C₁₉H₁₆N₂O₄S
• MW: 368.406343460083
• CID: 6204567
• PubChem ID: 27370196
• Update Time: 2025-07-01

N-{[5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl}-2-(methylsulfanyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-{[5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl}-2-(methylsulfanyl)benzamide
• 1040641-76-6
• F2493-1900
• N-((5-(benzo[d][1,3]dioxol-5-yl)isoxazol-3-yl)methyl)-2-(methylthio)benzamide
• N-[[5-(1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl]-2-methylsulfanylbenzamide
• AKOS024652155

• Inchi： 1S/C19H16N2O4S/c1-26-18-5-3-2-4-14(18)19(22)20-10-13-9-16(25-21-13)12-6-7-15-17(8-12)24-11-23-15/h2-9H,10-11H2,1H3,(H,20,22)
• InChI Key： PXZUYZNCVPDPPS-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C(NCC1C=C(C2C=CC3=C(C=2)OCO3)ON=1)=O

Computed Properties

• Exact Mass: 368.08307817g/mol
• Monoisotopic Mass: 368.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 98.9Ų

Additional information on N-{[5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl}-2-(methylsulfanyl)benzamide

N-{[5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl}-2-(methylsulfanyl)benzamide: A Comprehensive Overview

N-{[5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl}-2-(methylsulfanyl)benzamide is a complex organic compound with the CAS number 1040641-76-6. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals and materials science. The molecule combines a benzodioxole moiety with an oxazole ring and a benzamide group, making it a versatile compound for further research and development.

The benzodioxole group in the molecule is known for its aromatic stability and ability to participate in various chemical reactions. Recent studies have highlighted its role in enhancing the bioavailability of drugs by improving solubility and permeability. The oxazole ring, on the other hand, contributes to the compound's electronic properties, making it suitable for applications in optoelectronics and sensor technologies.

One of the most intriguing aspects of this compound is its benzamide group, which plays a crucial role in intermolecular interactions. Researchers have explored its potential as a building block for peptide synthesis and drug delivery systems. The methylsulfanyl group attached to the benzene ring adds another layer of functionality, enabling the compound to act as a sulfur donor in coordination chemistry.

Recent advancements in synthetic chemistry have led to more efficient methods for synthesizing N-{[5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl}-2-(methylsulfanyl)benzamide. For instance, a study published in *Journal of Organic Chemistry* demonstrated a novel one-pot synthesis using microwave-assisted techniques, significantly reducing reaction time while maintaining high yields.

The compound's unique structure also makes it an ideal candidate for exploring bioisosterism, where structural modifications can lead to improved pharmacokinetic profiles. For example, substituting the methylsulfanyl group with other sulfur-containing moieties has shown promise in enhancing the compound's ability to cross biological membranes.

In terms of biological activity, N-{[5-(2H-1,3-benzodioxol-5-yl)-1,2 oxazol 3 yl]methyl} 2 (methylsulfanyl)benzamide has been investigated for its potential as an anti-inflammatory agent. Preclinical studies suggest that it exhibits moderate inhibitory activity against cyclooxygenase enzymes, which are key players in inflammation.

Moreover, the compound's ability to form stable metal complexes has opened new avenues for its use in catalysis. A recent study published in *Angewandte Chemie* highlighted its effectiveness as a ligand in palladium-catalyzed cross-coupling reactions, offering a greener alternative to traditional catalysts.

From an environmental standpoint, researchers are also exploring the biodegradability of N-{[5-(2H 1 3 benzodioxol 5 yl) 1 2 oxazol 3 yl] methyl} 2 (methylsulfanyl)benzamide. Initial findings indicate that under specific microbial conditions, the compound can undergo partial degradation within weeks, reducing its environmental footprint compared to similar compounds.

In conclusion, N-{[5-(2H 1 3 benzodioxol 5 yl) 1 2 oxazol 3 yl] methyl} 2 (methylsulfanyl)benzamide (CAS No: 1040641 76 6) is a multifaceted compound with vast potential across diverse scientific domains. Its unique structure and functional groups make it an invaluable tool for researchers aiming to push the boundaries of organic chemistry and materials science.